Cas no 361179-59-1 (propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 361179-59-1
• MF: C₂₁H₂₃NO₅S
• MW: 401.476024866104
• CID: 6447499
• Update Time: 2025-10-05

propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• isopropyl 5-((2,5-dimethylphenyl)sulfonamido)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[(2,5-dimethylphenyl)sulfonyl]amino]-2-methyl-, 1-methylethyl ester

• Inchi： 1S/C21H23NO5S/c1-12(2)26-21(23)20-15(5)27-18-9-8-16(11-17(18)20)22-28(24,25)19-10-13(3)6-7-14(19)4/h6-12,22H,1-5H3
• InChI Key： BSLNJFSZHRLKQI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(NS(C3=CC(C)=CC=C3C)(=O)=O)C=C2C(C(OC(C)C)=O)=C1C

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 546.1±60.0 °C(Predicted)
• pka: 8.19±0.30(Predicted)

Additional information on propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of Propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 361179-59-1)

Propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 361179-59-1) is a specialized organic compound with a unique molecular structure that combines a benzofuran core with a sulfonamido and carboxylate functional group. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug development and advanced material synthesis. The benzofuran derivatives, including this compound, are known for their diverse biological activities, making them a focal point in modern medicinal chemistry.

The molecular formula of propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate is C₂₂H₂₃NO₅S, with a molecular weight of approximately 413.49 g/mol. Its structure features a 2-methyl-1-benzofuran scaffold, which is substituted at the 3-position with a carboxylate ester and at the 5-position with a sulfonamido group. The presence of these functional groups enhances its reactivity and potential for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzofuran derivatives has surged, particularly in the pharmaceutical industry, where they are explored for their anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in how the sulfonamido and carboxylate groups in this compound can be leveraged to design novel therapeutic agents. For instance, sulfonamides are well-known for their role in antibiotic development, and their incorporation into benzofuran structures opens new avenues for drug discovery.

Another area of interest for propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate is its potential use in material science. The benzofuran core is a common motif in organic electronics, where it contributes to the optoelectronic properties of materials used in LEDs, solar cells, and sensors. The ester and sulfonamido functionalities in this compound could further enhance its utility in designing advanced polymeric materials with tailored properties.

The synthesis of propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the benzofuran ring, followed by sulfonamidation and esterification. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are critical for industrial-scale production. The compound’s stability under various conditions also makes it a reliable candidate for further chemical transformations.

From a commercial perspective, CAS No. 361179-59-1 is primarily supplied by specialized chemical manufacturers catering to research and development sectors. Its niche application means that it is often produced in small batches, with stringent quality control measures to ensure consistency. The growing interest in benzofuran-based compounds has led to increased availability, though prices can vary depending on purity and supplier.

In the context of sustainability and green chemistry, there is a push to develop more environmentally friendly synthetic routes for compounds like propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate. Researchers are exploring catalytic methods and renewable starting materials to reduce the environmental footprint of its production. This aligns with broader industry trends toward sustainable chemical manufacturing.

For those working with propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate, proper handling and storage are essential to maintain its integrity. While it is not classified as hazardous under standard regulations, it should be stored in a cool, dry place, away from direct sunlight and incompatible substances. Safety data sheets (SDS) provided by suppliers offer detailed guidance on handling procedures.

In summary, propan-2-yl 5-(2,5-dimethylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 361179-59-1) represents a versatile and promising compound in both pharmaceutical and material science research. Its unique structural features and functional groups make it a valuable tool for scientists exploring new therapeutic agents and advanced materials. As research progresses, its applications are likely to expand, further solidifying its importance in modern chemistry.